Cas no 1261911-87-8 (2-Cyano-4-(3-fluoro-4-methoxyphenyl)phenol)

• Product Name: 2-Cyano-4-(3-fluoro-4-methoxyphenyl)phenol
• CAS No: 1261911-87-8
• MF: C₁₄H₁₀FNO₂
• MW: 243.233107089996
• MDL: MFCD18314333
• CID: 2621798
• PubChem ID: 53220008
• Update Time: 2025-07-21

2-Cyano-4-(3-fluoro-4-methoxyphenyl)phenol Chemical and Physical Properties

Names and Identifiers

• 2-CYANO-4-(3-FLUORO-4-METHOXYPHENYL)PHENOL
• AKOS017557284
• 1261911-87-8
• DTXSID00684788
• 2-Cyano-4-(3-fluoro-4-methoxyphenyl)phenol, 95%
• 3'-Fluoro-4-hydroxy-4'-methoxy[1,1'-biphenyl]-3-carbonitrile
• MFCD18314333
• 2-Cyano-4-(3-fluoro-4-methoxyphenyl)phenol

• MDL： MFCD18314333
• Inchi： 1S/C14H10FNO2/c1-18-14-5-3-10(7-12(14)15)9-2-4-13(17)11(6-9)8-16/h2-7,17H,1H3
• InChI Key： ISSKZCKNRSBJHQ-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C1C=CC(=C(C#N)C=1)O)OC

Computed Properties

• Exact Mass: 243.06955672Da
• Monoisotopic Mass: 243.06955672Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 53.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Biphenylcarbonitriles

Additional information on 2-Cyano-4-(3-fluoro-4-methoxyphenyl)phenol

Introduction to 2-Cyano-4-(3-fluoro-4-methoxyphenyl)phenol (CAS No. 1261911-87-8)

2-Cyano-4-(3-fluoro-4-methoxyphenyl)phenol, identified by the Chemical Abstracts Service registry number CAS No. 1261911-87-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a cyano group and a fluoro-methoxy substituted aromatic ring system, exhibits unique structural and functional properties that make it a valuable intermediate in the development of novel therapeutic agents.

The molecular structure of 2-Cyano-4-(3-fluoro-4-methoxyphenyl)phenol consists of a central phenolic ring conjugated with a cyano substituent at the 2-position and a 3-fluoro-4-methoxyphenyl group at the 4-position. This arrangement imparts distinct electronic and steric characteristics, which are crucial for its role in medicinal chemistry applications. The presence of both electron-withdrawing (cyano) and electron-donating (methoxy) groups enhances its reactivity, making it a versatile building block for further functionalization.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds with similar structural motifs. The fluoro-substituted aromatic rings, in particular, are well-known for their ability to modulate metabolic stability, binding affinity, and overall bioavailability of drug candidates. Studies have demonstrated that the introduction of fluorine atoms can significantly alter the pharmacokinetic properties of molecules, often leading to improved therapeutic outcomes.

Current research in the field of medicinal chemistry has highlighted the importance of 2-Cyano-4-(3-fluoro-4-methoxyphenyl)phenol as a key intermediate in the synthesis of small-molecule inhibitors targeting various biological pathways. For instance, its structural framework has been utilized in the development of compounds that interact with enzymes involved in inflammation and cancer progression. The cyano group provides a site for further chemical modification, allowing chemists to tailor the compound's properties for specific therapeutic applications.

One notable area of investigation involves the use of 2-Cyano-4-(3-fluoro-4-methoxyphenyl)phenol in the synthesis of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways, and their dysregulation is associated with numerous diseases, including cancer. By designing molecules that selectively inhibit aberrant kinase activity, researchers aim to develop treatments that can modulate these pathways effectively. The unique structural features of 2-Cyano-4-(3-fluoro-4-methoxyphenyl)phenol make it an attractive candidate for such applications.

The fluoro-methoxyphenyl moiety in this compound contributes to its ability to engage with biological targets in a specific manner. Fluorine atoms are known to enhance binding interactions due to their ability to form strong hydrogen bonds and induce dipole moments in molecules. This property is particularly valuable in drug design, where precise interactions between a drug candidate and its target are essential for efficacy. Additionally, the methoxy group can influence solubility and metabolic stability, further enhancing the compound's suitability for pharmaceutical use.

In academic research circles, 2-Cyano-4-(3-fluoro-4-methoxyphenyl)phenol has been employed as a scaffold for exploring novel synthetic methodologies. Its reactivity allows for diverse functionalizations, enabling chemists to investigate new synthetic routes and transformations. These efforts not only contribute to the advancement of organic chemistry but also provide valuable insights into developing more efficient synthetic strategies for complex molecules.

The pharmaceutical industry has also recognized the potential of 2-Cyano-4-(3-fluoro-4-methoxyphenyl)phenol as a lead compound for drug discovery programs. Its structural features align well with current trends in medicinal chemistry, where compounds with fluorine substituents are highly sought after due to their favorable pharmacokinetic profiles. Companies are actively exploring derivatives of this compound to identify new therapeutic agents with improved efficacy and safety profiles.

The synthesis of 2-Cyano-4-(3-fluoro-4-methoxyphenyl)phenol involves multi-step organic reactions that highlight its complexity as a chemical entity. The process typically begins with the preparation of fluorinated aromatic precursors followed by functional group interconversions such as cyanation and methylation. These synthetic steps require careful optimization to ensure high yields and purity, which are critical for pharmaceutical applications.

Ongoing studies continue to uncover new applications for 2-Cyano-4-(3-fluoro-4-methoxyphenyl)phenol, particularly in areas related to immunomodulation and neuropharmacology. Researchers are investigating its potential as an immunosuppressant or an anti-inflammatory agent, leveraging its ability to modulate immune cell signaling pathways. Additionally, its structural similarity to known neuroactive compounds suggests that it may have applications in treating neurological disorders.

The versatility of 2-Cyano-4-(3-fluoro-4-methoxyphenyl)phenol extends beyond its use as an intermediate in drug synthesis; it also serves as a valuable tool in chemical biology research. By studying how this compound interacts with biological systems, scientists can gain insights into fundamental cellular processes and develop new methods for modulating these processes therapeutically.

In conclusion, 2-Cyano-4-(3-fluoro-4-methoxyphenyl)phenol(CAS No. 1261911-87-8) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features make it an excellent candidate for synthesizing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound, its importance in medicinal chemistry is likely to grow further.